Cas no 1265895-96-2 (2-({[(2-methyl-2-propanyl)oxy]carbonyl}amino)-1,3-benzothiazole-4 -carboxylic Acid)

• Product Name: 2-({[(2-methyl-2-propanyl)oxy]carbonyl}amino)-1,3-benzothiazole-4 -carboxylic Acid
• CAS No: 1265895-96-2
• MF: C₁₃H₁₄N₂O₄S
• MW: 294.326261997223
• CID: 1220524
• PubChem ID: 53397321
• Update Time: 2025-04-20

2-({[(2-methyl-2-propanyl)oxy]carbonyl}amino)-1,3-benzothiazole-4 -carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(2-methyl-2-propanyl)oxy]carbonyl}amino)-1,3-benzothiazole-4 -carboxylic Acid
• 2-((tert-butoxycarbonyl)amino)benzo[d]thiazole-4-carboxylic acid
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-benzothiazole-4-carboxylic acid
• 2-tert-Butoxycarbonylamino-benzothiazole-4-carboxylic acid
• 1265895-96-2
• DB-363832

• Inchi： 1S/C13H14N2O4S/c1-13(2,3)19-12(18)15-11-14-9-7(10(16)17)5-4-6-8(9)20-11/h4-6H,1-3H3,(H,16,17)(H,14,15,18)
• InChI Key： XEYSAAJFCKSJCX-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(C(=O)O)=CC=CC1=2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 294.06742811g/mol
• Monoisotopic Mass: 294.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų